1-(4-tert-butylphenoxy)-3-[4-(4-methylphenyl)-1-piperazinyl]-2-propanol

• IUPAC Name: 1-(4-tert-butylphenoxy)-3-[4-(4-methylphenyl)piperazin-1-yl]propan-2-ol
• InChI: InChI=1S/C24H34N2O2/c1-19-5-9-21(10-6-19)26-15-13-25(14-16-26)17-22(27)18-28-23-11-7-20(8-12-23)24(2,3)4/h5-12,22,27H,13-18H2,1-4H3
• InChI Key: VUSXZEKZHLJNFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2)CC(COC3=CC=C(C=C3)C(C)(C)C)O
• Molecular Formula: C24H34N2O2
• Molecular Weight: 382.5 g/mol

Description

1-(4-tert-butylphenoxy)-3-[4-(4-methylphenyl)-1-piperazinyl]-2-propanol, commonly known as TBPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TBPB is a beta-adrenergic receptor agonist that has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

TBPB acts as a beta-adrenergic receptor agonist, which means that it binds to and activates the beta-adrenergic receptors. This activation leads to the activation of intracellular signaling pathways, such as the cAMP pathway, which results in the physiological effects of TBPB.
Biochemical and Physiological Effects
TBPB has been found to have a wide range of biochemical and physiological effects. It has been shown to increase cardiac contractility and heart rate, stimulate lipolysis, and increase glucose uptake. TBPB has also been found to modulate immune response and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of TBPB is its specificity for beta-adrenergic receptors, which makes it a useful tool compound for studying the role of these receptors in various physiological processes. However, one limitation of TBPB is its potential off-target effects, which can complicate the interpretation of results.

Future Directions

There are several potential future directions for research involving TBPB. One area of interest is the role of beta-adrenergic receptors in cancer progression, and TBPB could be a useful tool compound for investigating this. Additionally, TBPB could be used in the development of new therapies for cardiovascular disease and metabolic disorders.
Conclusion
In conclusion, TBPB is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its specificity for beta-adrenergic receptors makes it a useful tool compound for studying the role of these receptors in various physiological processes. TBPB has a wide range of biochemical and physiological effects, and there are several potential future directions for research involving this compound.

Scientific Research Applications

TBPB has been extensively studied for its potential use as a tool compound in scientific research. It has been found to activate beta-adrenergic receptors, which play a crucial role in various physiological processes, such as cardiac function, metabolism, and immune response. TBPB has been used in several studies to investigate the role of beta-adrenergic receptors in these processes.